Cas no 19880-37-6 (1,5-Dihydropyrrolo[2,3-D]pyridazin-4-one)

• Product Name: 1,5-Dihydropyrrolo[2,3-D]pyridazin-4-one
• CAS No: 19880-37-6
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 6977629
• PubChem ID: 135667581
• Update Time: 2025-08-28

1,5-Dihydropyrrolo[2,3-D]pyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1155438
• 1,5-Dihydro-4H-pyrrolo[2,3-d]pyridazin-4-one
• DB-421194
• G82251
• AKOS006356912
• 19880-37-6
• MFCD19221410
• 1,5-DIHYDROPYRROLO[2,3-D]PYRIDAZIN-4-ONE
• SCHEMBL7014620
• 1,5-Dihydropyrrolo[2,3-D]pyridazin-4-one

• Inchi： 1S/C6H5N3O/c10-6-4-1-2-7-5(4)3-8-9-6/h1-3,7H,(H,9,10)
• InChI Key： NUNJYIYITJAZSA-UHFFFAOYSA-N
• SMILES： O=C1C2C=CNC=2C=NN1

Computed Properties

• Exact Mass: 135.043261791Da
• Monoisotopic Mass: 135.043261791Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.3Ų